1-cyclopropyl-1H-pyrazole-4-sulfonamide

• Molecular Formula: C6H9N3O2S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: 1-cyclopropylpyrazole-4-sulfonamide
• InChI: InChI=1S/C6H9N3O2S/c7-12(10,11)6-3-8-9(4-6)5-1-2-5/h3-5H,1-2H2,(H2,7,10,11)
• InChI Key: HQBKVBZLCYIHPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C=N2)S(=O)(=O)N

Description

1-Cyclopropyl-1H-pyrazole-4-sulfonamide is a high-purity chemical compound supplied for life science research and development. This organic molecule features a pyrazole core substituted with a cyclopropyl group and a sulfonamide moiety, a structural motif recognized for its significant pharmacological potential . Pyrazole-sulfonamide hybrids are investigated as key scaffolds in medicinal chemistry for developing novel therapeutic agents, with documented research into their antiproliferative activity . Furthermore, related pyrazole-sulfonamide structures have been identified as critical pharmacophores in the development of potent and selective inhibitors for enzymes like NADPH Oxidase 2 (NOX2), which is a target in neurodegenerative, cardiovascular, and immune dysregulation studies . The presence of the sulfonamide group enhances the molecule's properties as an enzyme inhibitor, making it a valuable building block for constructing more complex bioactive molecules . As a versatile synthetic intermediate, it can be used in cross-coupling reactions, such as Buchwald-Hartwig amination, to create advanced compounds for biological screening . This product is intended for research purposes only in laboratory settings. It is not for diagnostic, therapeutic, or personal use. Researchers should consult the safety data sheet (SDS) prior to use.

Preparation Methods

Cyclocondensation of Hydrazines with 1,3-Dicarbonyl Compounds

The foundational approach for synthesizing substituted pyrazoles, including the 1H-pyrazole-4 derivatives, involves cyclocondensation reactions between hydrazines and 1,3-dicarbonyl compounds:

• Reaction Conditions:

  • Hydrazine derivatives (e.g., hydrazine hydrate or hydrazine derivatives) react with 1,3-dicarbonyl compounds such as acetylacetone or its analogs.
  • Solvents like dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or dimethylacetamide (DMAc) are preferred, often with acid catalysts like hydrochloric acid to accelerate dehydration steps.
  • Ambient temperature or mild heating (25–80°C) is sufficient for cyclization.

• Mechanism:

  • Nucleophilic attack of hydrazine on the carbonyl groups, followed by cyclization and dehydration, yields the pyrazole ring.

Cycloaddition of Sydnones

Another route involves cycloaddition reactions of sydnones with alkynes:

• Reaction Conditions:
  • Cycloaddition at elevated temperatures (around 100°C) in solvents like ethanol or acetic acid.
  • Yields of regioisomeric pyrazoles can be optimized by controlling the substituents on sydnones and alkynes.

Incorporation of the Cyclopropyl Group

The cyclopropyl group can be introduced via nucleophilic substitution or cyclopropanation:

Nucleophilic Substitution on Pyrazole

• Method:
  • Starting from a suitable pyrazole precursor with a leaving group (e.g., halogen at the 1-position), nucleophilic cyclopropyl derivatives (e.g., cyclopropyl magnesium bromide or cyclopropyl lithium) can be used to substitute the leaving group, forming the cyclopropyl-substituted pyrazole.

Cyclopropanation of Pyrazole

• Method:
  • Direct cyclopropanation of the pyrazole ring using carbene transfer reagents like Simmons–Smith reagent (diiodomethane with zinc-copper couple) can be employed to install the cyclopropyl group at the desired position.

Synthesis of the Sulfonamide Functionality

Sulfonyl Chloride Pathway

The sulfonamide moiety is typically introduced via reaction of the pyrazole-4-sulfonyl chloride with an amine:

• Reaction Conditions:
  • Reacting pyrazole-4-sulfonyl chloride with an amine (e.g., cyclopropylamine or other primary amines) in the presence of a base such as diisopropylethylamine (DIPEA) or triethylamine.
  • Solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are suitable.
  • Reaction temperature maintained at room temperature or slightly elevated (25–40°C).

Direct Coupling with Amine Derivatives

• Method:
  • Alternatively, direct coupling of the free pyrazole with sulfonyl chlorides under inert atmosphere, followed by purification, yields the sulfonamide derivative.

Summary of the General Preparation Route

Step	Description	Conditions	Reagents	Reference
1	Pyrazole core synthesis	Cyclocondensation or cycloaddition	Hydrazine + 1,3-dicarbonyl or sydnone + alkyne
2	Cyclopropyl group installation	Nucleophilic substitution or cyclopropanation	Cyclopropyl magnesium bromide, Simmons–Smith reagent
3	Sulfonamide formation	Sulfonyl chloride + amine	Pyrazole-4-sulfonyl chloride + cyclopropylamine

Data Tables of Key Reactions

Reaction Type	Reagents	Solvent	Temperature	Yield	Reference
Cyclocondensation	Hydrazine hydrate + acetylacetone	DMF/NMP	Ambient	~80%
Sydnone cycloaddition	Sydnone + alkyne	Ethanol	100°C	84% (mixture)
Nucleophilic substitution	Cyclopropyl magnesium bromide	DCM	Room temp	Variable
Sulfonyl chloride coupling	Pyrazole-4-sulfonyl chloride + cyclopropylamine	DCM	Room temp	~85%

Research Findings and Considerations

• Reaction Optimization:

  • Acid catalysis (e.g., HCl) significantly improves yields in cyclocondensation reactions.
  • Use of aprotic solvents like DMF or NMP enhances regioselectivity and reaction rates.

• Selectivity and Purification:

  • Regioselectivity in cycloaddition reactions can be controlled by substituent effects on sydnones and alkynes.
  • Purification often involves silica gel chromatography, especially for sulfonamide derivatives.

• Safety and Handling:

  • Reactions involving hydrazines and sulfonyl chlorides require careful handling due to toxicity and corrosiveness.

The preparation of 1-cyclopropyl-1H-pyrazole-4-sulfonamide is a multi-step process that leverages established methodologies for pyrazole synthesis, cyclopropyl incorporation, and sulfonamide formation. The most efficient route involves initial synthesis of the pyrazole core via cyclocondensation or cycloaddition, followed by cyclopropyl group introduction through nucleophilic substitution or cyclopropanation, and finally, sulfonamide formation via reaction with sulfonyl chlorides. These methods are supported by extensive research, with optimized conditions documented in recent literature, ensuring high yields and regioselectivity.

Chemical Reactions Analysis

1-Cyclopropyl-1H-pyrazole-4-sulfonamide can undergo various chemical reactions:

Oxidation: It may be oxidized under certain conditions.

Reduction: Reduction reactions can modify its functional groups.

Substitution: Substituents can be introduced or replaced. Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophilic substitution reagents (e.g., alkyl halides).

Major products formed from these reactions depend on the specific reaction conditions and substituents present.

Scientific Research Applications

Pharmacological Applications

1-Cyclopropyl-1H-pyrazole-4-sulfonamide has been studied for various pharmacological activities, including:

• Anti-inflammatory Activity : Research indicates that compounds with similar structures exhibit inhibition of enzymes involved in inflammatory pathways, such as N-acylethanolamine-hydrolyzing acid amidase (NAAA) . This suggests potential applications in treating inflammatory diseases.
• Anticancer Properties : Preliminary studies have shown that pyrazole derivatives can inhibit the growth of various cancer cell lines. For instance, compounds derived from pyrazoles have demonstrated significant antiproliferative effects against human colon carcinoma and other malignancies .
• Antimicrobial Activity : The compound's structure suggests potential efficacy against bacterial and fungal pathogens. Studies on related pyrazole derivatives have reported moderate to excellent antimicrobial activity against strains like E. coli and Staphylococcus aureus .

Synthesis of 1-Cyclopropyl-1H-Pyrazole-4-Sulfonamide

The synthesis typically involves several key steps:

• Formation of the pyrazole ring through cyclization reactions.
• Introduction of the sulfonamide group via sulfonation reactions.
• Modification of the cyclopropyl moiety to enhance biological activity.

The synthesis can be optimized based on desired yield and purity, which is crucial for subsequent biological testing .

Case Study 1: Anti-inflammatory Efficacy

A study evaluated the anti-inflammatory effects of 1-cyclopropyl-1H-pyrazole-4-sulfonamide using carrageenan-induced edema models. The compound exhibited significant reduction in paw edema compared to standard anti-inflammatory drugs, indicating its potential as a therapeutic agent in managing inflammatory responses .

Case Study 2: Anticancer Activity

In vitro tests were conducted on various cancer cell lines, including HCT116 and MCF-7. The results showed that 1-cyclopropyl-1H-pyrazole-4-sulfonamide inhibited cell proliferation with IC50 values comparable to established chemotherapeutics, suggesting it could serve as a lead compound for further development in oncology .

Case Study 3: Antimicrobial Testing

The antimicrobial properties were assessed against multiple bacterial strains. The compound demonstrated potent activity, with minimum inhibitory concentration (MIC) values lower than those of standard antibiotics, highlighting its potential application in treating infectious diseases .

Comparative Analysis with Related Compounds

Compound Name	Structure Features	Biological Activity
1-Methyl-3-nitro-1H-pyrazole-4-sulfonamide	Nitro group at position 3	Anti-inflammatory properties
5-(Cyclopropyl)pyridin-2(3H)-one	Cyclopropyl substitution	Potential neuroprotective effects
3-(4-chlorophenyl)-4-substituted pyrazoles	Various substitutions	Antibacterial and antifungal activities

This table illustrates how variations in structure can influence biological activity, providing insights into the design of new derivatives with enhanced efficacy.

Mechanism of Action

The exact mechanism by which 1-cyclopropyl-1H-pyrazole-4-sulfonamide exerts its effects remains an active area of research. It likely involves interactions with specific molecular targets and signaling pathways.

Comparison with Similar Compounds

Structural and Functional Analysis

• Substituent Effects: Cyclopropyl vs.

• Spectral Data :

  • The compound in exhibits distinct IR peaks for C=O (1726 cm⁻¹) and SO₂ (1164 cm⁻¹), while NMR signals (e.g., δ 7.36 for aromatic protons) highlight electronic effects from the chlorophenyl group.

• Synthetic Accessibility :

  • The 76% yield reported for suggests efficient coupling of the pyrazole-sulfonamide precursor with 4-chlorophenyl isocyanate. In contrast, is commercially available, indicating scalable synthesis.

Q & A

Q. Table 1: Representative Synthetic Conditions

Step	Reagents/Conditions	Key Variables	Reference
Cyclopropylation	Cyclopropylboronic acid, Pd catalyst	Solvent, Temp, Catalyst
Sulfonamide coupling	Sulfonyl chloride, amine, base (e.g., Et₃N)	Reaction time, pH

Which spectroscopic and analytical techniques are most effective for confirming the structure of 1-cyclopropyl-1H-pyrazole-4-sulfonamide?

Basic
Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are standard. Key NMR signals include:

• ¹H NMR : Cyclopropyl protons (δ 0.5–1.5 ppm), pyrazole protons (δ 7.5–8.5 ppm), and sulfonamide NH (δ 5.0–6.0 ppm, broad) .
• ¹³C NMR : Pyrazole carbons (δ 140–160 ppm) and sulfonamide sulfur-linked carbons (δ 50–60 ppm) .
  HRMS confirms the molecular ion ([M+H]⁺) with <2 ppm error .

How can researchers design biological activity assays for 1-cyclopropyl-1H-pyrazole-4-sulfonamide, considering its sulfonamide moiety?

Intermediate
The sulfonamide group enables hydrogen bonding with biological targets, making receptor-binding assays (e.g., fluorescence polarization or surface plasmon resonance) suitable. For example:

• Enzyme inhibition : Measure IC₅₀ values against target enzymes (e.g., carbonic anhydrase) using spectrophotometric assays .
• Cellular activity : Use in vitro cytotoxicity models (e.g., MTT assay) with cancer cell lines, noting concentration-dependent effects .

What strategies mitigate challenges in the solubility of 1-cyclopropyl-1H-pyrazole-4-sulfonamide for in vitro studies?

Intermediate
The compound’s low aqueous solubility can be addressed by:

• Co-solvents : Use DMSO (≤10% v/v) or cyclodextrin-based solubilizers .
• Derivatization : Introduce hydrophilic groups (e.g., -OH or -COOH) via sulfonamide nitrogen functionalization .

How should researchers resolve contradictions in reported synthetic yields or biological activity data?

Advanced
Discrepancies often arise from reaction conditions or assay variability. Systematic approaches include:

• Reproducibility checks : Replicate experiments with controlled variables (e.g., solvent purity, catalyst loading) .
• Meta-analysis : Compare data across studies using standardized metrics (e.g., normalized IC₅₀ values) .

Q. Table 2: Common Sources of Data Variability

Factor	Impact on Results	Resolution Strategy
Catalyst degradation	Reduced yield	Fresh catalyst batches
Assay pH	Altered receptor binding	Buffer standardization

What advanced computational methods predict the reactivity of 1-cyclopropyl-1H-pyrazole-4-sulfonamide in derivatization reactions?

Advanced
Density functional theory (DFT) calculations model electrophilic substitution at the pyrazole ring or sulfonamide group. Key parameters:

• Frontier molecular orbitals : Predict sites for nucleophilic/electrophilic attack .
• Solvent effects : Simulate reaction pathways in polar (e.g., water) vs. nonpolar (e.g., toluene) solvents .

How do crystallographic techniques (e.g., X-ray diffraction) elucidate the solid-state structure of 1-cyclopropyl-1H-pyrazole-4-sulfonamide?

Advanced
Single-crystal X-ray diffraction confirms bond lengths, angles, and intermolecular interactions (e.g., hydrogen bonding). SHELX software refines structures using high-resolution data, identifying packing motifs that influence stability .

Notes

• Prioritize peer-reviewed methodologies from PubChem and crystallography tools (SHELX) for reproducibility .